Cas no 20120-26-7 (Methyl α-Methyl-4-morpholinepropionate)

Methyl α-Methyl-4-morpholinepropionate is a specialized morpholine derivative used primarily as an intermediate in organic synthesis and pharmaceutical applications. Its key advantages include its role as a versatile building block for the preparation of complex molecules, owing to the reactive ester and morpholine functional groups. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its structural features enable selective modifications, making it valuable for synthesizing bioactive compounds or fine chemicals. The presence of the morpholine moiety can enhance the pharmacokinetic properties of derived molecules. Proper handling under controlled conditions is recommended due to its reactive nature.

Methyl α-Methyl-4-morpholinepropionate structure

20120-26-7 structure

Product Name:Methyl α-Methyl-4-morpholinepropionate

CAS No:20120-26-7

MF:C₉H₁₇NO₃

MW:187.236182928085

CID:909053

PubChem ID:89273

Update Time:2025-05-27

Methyl α-Methyl-4-morpholinepropionate Chemical and Physical Properties

Names and Identifiers

- methyl alpha-methyl-4-morpholinepropionate
- methyl 2-methyl-3-morpholin-4-ylpropanoate
- METHYL 2-METHYL-3-MORPHOLINOPROPANOATE
- methyl 2-methyl-3-(morpholin-4-yl)propanoate
- EINECS 243-527-3
- DTXSID50893282
- 4-Morpholinepropanoic acid, .alpha.-methyl-, methyl ester
- Methyl 2-morpholinomethylpropanoate
- KGDDIHUWJWGQDG-UHFFFAOYSA-N
- LS-12550
- 4-Morpholinepropanoic acid, alpha-methyl-, methyl ester
- NS00084279
- 20120-26-7
- SCHEMBL1816293
- AKOS008963301
- Methyl2-methyl-3-morpholinopropanoate
- Methyl α-Methyl-4-morpholinepropionate
- MDL： MFCD00134816
- Inchi： 1S/C9H17NO3/c1-8(9(11)12-2)7-10-3-5-13-6-4-10/h8H,3-7H2,1-2H3
- InChI Key： KGDDIHUWJWGQDG-UHFFFAOYSA-N
- SMILES： O1CCN(CC1)CC(C(=O)OC)C

Computed Properties

Exact Mass: 187.12091
Monoisotopic Mass: 187.121
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 38.8Å²

Experimental Properties

Density: 1.043
Boiling Point: 261.8°C at 760 mmHg
Flash Point: 112.1°C
Refractive Index: 1.453
PSA: 38.77

Methyl α-Methyl-4-morpholinepropionate Pricemore >>

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TRC	M321225-500mg	Methyl α-Methyl-4-morpholinepropionate	20120-26-7		500mg	$ 144.00	2023-04-15
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